Cas no 15834-57-8 (Acetic acid, [(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]-)

• Product Name: Acetic acid, [(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]-
• CAS No: 15834-57-8
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• CID: 3802528
• PubChem ID: 4772871
• Update Time: 2025-04-22

Acetic acid, [(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]-
• (4,5-DIMETHYL-4 H-[1,2,4]TRIAZOL-3-YLSULFANYL)-ACETIC ACID
• Acetic acid, 2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]-
• 2-((4,5-Dimethyl-4H-1,2,4-triazol-3-yl)thio)acetic acid
• [(4,5-dimethyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• 2-[(4,5-dimethyl-4h-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• AO-365/43489563
• (4,5-Dimethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• 15834-57-8
• STK977851
• 2-((4,5-Dimethyl-4H-1,2,4-triazol-3-yl)thio)aceticacid
• AKOS000296865
• 2-[(4,5-dimethyl-1,2,4-triazol-3-yl)sulfanyl]acetic Acid

• MDL： MFCD03161174
• Inchi： 1S/C6H9N3O2S/c1-4-7-8-6(9(4)2)12-3-5(10)11/h3H2,1-2H3,(H,10,11)
• InChI Key： CKFUZXUQZMIPKG-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C)N1C

Computed Properties

• Exact Mass: 187.04154771Da
• Monoisotopic Mass: 187.04154771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93.3Ų